methyl 2-(2-{[5-benzyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamido)benzoate

• IUPAC Name: methyl 2-[[2-[(5-benzyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C23H21N5O3S/c1-31-22(30)18-11-5-6-12-19(18)24-21(29)16-32-23-26-25-20(15-17-9-3-2-4-10-17)28(23)27-13-7-8-14-27/h2-14H,15-16H2,1H3,(H,24,29)
• InChI Key: HWZYMLYJDNNEMT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)CSC2=NN=C(N2N3C=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C23H21N5O3S
• Molecular Weight: 447.5 g/mol

Description

The compound contains several functional groups including a pyrrole ring, a triazole ring, a benzyl group, and an acetamido group. Pyrrole is a heterocyclic aromatic organic compound, similar to benzene and pyridine, and it forms the basis for many drugs and natural products.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrrole and triazole rings, followed by the introduction of the benzyl and acetamido groups. The exact synthesis would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrrole and triazole rings would contribute to the compound’s aromaticity, while the benzyl and acetamido groups could potentially participate in various chemical reactions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the benzyl group could undergo electrophilic aromatic substitution, while the acetamido group could participate in acylation or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would be influenced by the presence of the polar acetamido group, while its melting and boiling points would depend on the size and shape of the molecule.

Scientific Research Applications

Antibacterial Activity

• Imidazole derivatives, including F2563-0634, have shown antibacterial properties. .

Antimycobacterial Potential

• Mycobacterium tuberculosis, the causative agent of tuberculosis, remains a global health challenge. .

Anti-Inflammatory Properties

• Imidazole derivatives often possess anti-inflammatory activity. .

Antitumor Activity

• Some imidazole-based compounds exhibit antitumor properties. .

Antidiabetic Effects

• Imidazole derivatives have been investigated for their antidiabetic properties. .

Antioxidant Capacity

• Imidazole-containing compounds often display antioxidant activity. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. This could include wearing protective clothing and eye protection, and ensuring adequate ventilation.

Future Directions

Future research on this compound could involve further exploration of its potential uses, such as in the development of new drugs or materials. This could involve conducting additional laboratory experiments, as well as computational studies to predict its properties and behavior.